Cas no 2248186-17-4 (4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate)

• Product Name: 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate
• CAS No: 2248186-17-4
• MF: C₁₈H₂₀N₂O₈
• MW: 392.360005378723
• CID: 6129500
• PubChem ID: 165730043
• Update Time: 2025-06-15

4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate Chemical and Physical Properties

Names and Identifiers

• EN300-6522170
• 2248186-17-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate
• 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate

• Inchi： 1S/C18H20N2O8/c1-18(2,3)27-17(25)19-12(16(24)26-4)9-13(21)28-20-14(22)10-7-5-6-8-11(10)15(20)23/h5-8,12H,9H2,1-4H3,(H,19,25)/t12-/m1/s1
• InChI Key： RDCLQBUJOBSCLT-GFCCVEGCSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 392.12196560g/mol
• Monoisotopic Mass: 392.12196560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 128Ų

Additional information on 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate

Introduction to 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate (CAS No. 2248186-17-4) in Modern Chemical Biology

4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate, identified by the CAS number 2248186-17-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 1,3-dioxoisoindolin-2-yl moiety and a methyl (tert-butoxycarbonyl)-D-aspartate side chain. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 1,3-dioxoisoindolin-2-yl group is a key feature of this compound, contributing to its reactivity and potential biological activity. This moiety is often found in heterocyclic compounds that exhibit pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the tert-butoxycarbonyl (Boc) protective group on the aspartate residue further enhances the compound's stability and utility in synthetic chemistry. This protection is crucial for facilitating controlled reactions and ensuring the integrity of the molecule during subsequent modifications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The methyl (tert-butoxycarbonyl)-D-aspartate component of this molecule is particularly noteworthy, as D-aspartic acid derivatives have been implicated in various physiological processes, including neuroendocrine regulation and immune function. The Boc protection allows for selective deprotection under specific conditions, enabling researchers to tailor the molecule for targeted applications.

One of the most compelling aspects of 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate is its potential as a lead compound in drug discovery. The structural motif suggests interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Current research indicates that compounds with similar structural features may inhibit key enzymes involved in cancer progression and inflammation. For instance, studies have shown that isoindoline derivatives can disrupt protein-protein interactions essential for tumor growth, highlighting the therapeutic potential of this class of molecules.

The synthesis of 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate presents both challenges and opportunities for synthetic chemists. The complex heterocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such intricate structures with greater efficiency. These advancements not only facilitate the production of this compound but also open avenues for modifying its structure to improve pharmacological properties.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies suggest that the 1,3-dioxoisoindolin-2-yl group may engage in hydrogen bonding or π-stacking interactions with key residues in target proteins. Such insights are crucial for rational drug design, allowing researchers to optimize the molecule for enhanced binding affinity and selectivity.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting validated drug targets. 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate represents a promising candidate due to its unique structural features and potential biological activity. Preclinical studies are ongoing to evaluate its efficacy and safety profile in various disease models. Initial results are encouraging, suggesting that this compound may exhibit significant therapeutic benefits in conditions such as cancer and inflammatory disorders.

In conclusion, 4-(1,3-Dioxoisoindolin-2-yl) 1-methyl (tert-butoxycarbonyl)-D-aspartate (CAS No. 2248186-17-4) is a structurally complex and biologically relevant compound with substantial potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at modulating critical biological pathways. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this one are poised to play a pivotal role in the development of next-generation therapeutics.